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Compound of Interest

Compound Name: Stearoyl chloride

Cat. No.: B042655 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemicals like Stearoyl chloride. This

document provides procedural, step-by-step guidance for the safe handling, storage, and

disposal of Stearoyl chloride, compiled from authoritative safety data sheets.

Chemical Identifier:

Name: Stearoyl chloride

Synonyms: Octadecanoyl chloride

CAS Number: 112-76-5

Hazard Summary: Stearoyl chloride is a corrosive substance that poses significant health

risks upon exposure. It reacts violently with water and is combustible.[1][2] It can cause severe

chemical burns to the skin and eyes, and its vapors can lead to respiratory irritation and lung

damage.[1][3] Ingestion can result in burns to the oral cavity and gastrointestinal tract.[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Corrosion Danger

H314: Causes severe

skin burns and eye

damage.

Serious Eye

Damage/Eye Irritation
Corrosion Danger

H318: Causes serious

eye damage.

Corrosive to Metals Corrosion Warning
H290: May be

corrosive to metals.[4]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

personal exposure.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Chemical Goggles & Full Face

Shield

Goggles should be tightly

fitting.[4] A face shield is

necessary if splashing is

possible.[3]

Skin
Neoprene or PVC Gloves

(Elbow length)

Gloves must be inspected

before use and worn on clean

hands.[1]

Overalls & PVC Apron
Wear protective clothing to

minimize skin contact.[1][3]

Flame Retardant Protective

Clothing

A complete suit protecting

against chemicals is

recommended.[2]

Respiratory Type AB-P Filter Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[3] Local

exhaust ventilation is required.

[1]

Operational and Disposal Plans
Handling and Storage:

Always handle Stearoyl chloride in a well-ventilated area, preferably within a chemical fume

hood.[3][5]

Avoid all personal contact, including inhalation of vapors or dust.[1][5]

Keep containers tightly sealed and stored in a cool, dry place away from incompatible

materials such as water, oxidizing agents, alcohols, and strong bases.[2][5] The substance is

moisture-sensitive.[1][2]
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Use corrosion-resistant containers for storage; do not use aluminum or galvanized

containers.[1]

Ground all equipment to prevent electrostatic discharge.[4]

When handling, do not eat, drink, or smoke.[5]

Spill Response:

Minor Spills:

Remove all ignition sources.[1][5]

Clean up spills immediately using dry procedures; avoid generating dust.[1][5]

Wear full PPE as detailed above.[1]

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable,

labeled container for disposal.[3][6]

Do not use water for cleanup.[1]

Major Spills:

Evacuate the area and move upwind.[1]

Alert emergency responders, providing the location and nature of the hazard.[1]

Wear full-body protective clothing and a self-contained breathing apparatus.[1]

First Aid Measures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids apart.[1][5]

Seek immediate medical attention from an

ophthalmologist.

Skin Contact

Immediately flush the affected area with large

amounts of water, using a safety shower if

available.[1][5] Remove all contaminated

clothing and shoes.[3] Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[2][3] Lay the patient

down and keep them warm and rested.[1] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[2] If the person is

conscious, have them rinse their mouth with

water and drink two glasses of water at most.

Seek immediate medical attention.

Waste Disposal:

Stearoyl chloride is considered a hazardous waste. In the US, it falls under EPA hazardous

waste number D002 for corrosivity.[1]

All waste must be handled in accordance with local, state, and federal regulations.[1]

Dispose of the chemical and its container at an approved waste disposal plant.[6] Do not

allow the product to enter drains.

Contaminated packaging should be disposed of as unused product.[2]

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for the safe handling of

Stearoyl chloride from preparation to disposal.
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Stearoyl Chloride Handling Workflow

Preparation

Handling

Cleanup & Disposal Emergency Response

1. Don PPE

2. Prepare Fume Hood & Equipment

Exposure

3. Transfer Chemical

4. Perform Reaction

Spill5. Decontaminate Equipment

6. Segregate & Label Waste

7. Dispose of Waste

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of Stearoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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